2-(2-Isopropylpyrimidin-5-YL)ethanamine hydrochloride

• CAS No.: 1196151-21-9
• Molecular Formula: C9H16ClN3
• Molecular Weight: 201.70 g/mol
• IUPAC Name: 2-(2-propan-2-ylpyrimidin-5-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C9H15N3.ClH/c1-7(2)9-11-5-8(3-4-10)6-12-9;/h5-7H,3-4,10H2,1-2H3;1H
• InChI Key: QENJUGMHLFAWRZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=C(C=N1)CCN.Cl

Description

2-(2-Isopropylpyrimidin-5-YL)ethanamine hydrochloride is a chemical compound that belongs to the class of pyrimidine derivatives It is characterized by the presence of an isopropyl group attached to the pyrimidine ring and an ethanamine group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Isopropylpyrimidin-5-YL)ethanamine hydrochloride typically involves the reaction of 2-isopropylpyrimidine with ethanamine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are optimized to achieve a high yield of the compound.

Industrial Production Methods

In an industrial setting, the production of this compound may involve a multi-step process that includes the synthesis of intermediate compounds followed by their conversion to the final product. The process is designed to be efficient and cost-effective, with considerations for scalability and environmental impact.

Chemical Reactions Analysis

Types of Reactions

2-(2-Isopropylpyrimidin-5-YL)ethanamine hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The ethanamine group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled conditions to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

2-(2-Isopropylpyrimidin-5-YL)ethanamine hydrochloride has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 2-(2-Isopropylpyrimidin-5-YL)ethanamine hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

Similar Compounds

2-(1-Isopropylpiperidin-2-yl)ethanamine: A similar compound with a piperidine ring instead of a pyrimidine ring.

2-(5-Chloro-1H-indol-3-yl)ethylamine hydrochloride: Another related compound with an indole ring.

Uniqueness

2-(2-Isopropylpyrimidin-5-YL)ethanamine hydrochloride is unique due to its specific structural features, such as the isopropyl group on the pyrimidine ring and the ethanamine group. These features contribute to its distinct chemical and biological properties, making it a valuable compound for various applications.